Cas no 1255939-58-2 (7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1255939-58-2
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 1095008
• PubChem ID: 72207962
• Update Time: 2025-06-28

7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine
• 7-bromo-4-chloro-5-methylpyrrolo[3,2-d]pyrimidine
• DA-13446
• HCTVKWPEVANMLG-UHFFFAOYSA-N
• SCHEMBL12506002
• G62436
• CS-0183695
• 1255939-58-2
• PB37252
• SB10446

• Inchi： 1S/C7H5BrClN3/c1-12-2-4(8)5-6(12)7(9)11-3-10-5/h2-3H,1H3
• InChI Key： HCTVKWPEVANMLG-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C2C(=NC=NC=21)Cl

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine

Comprehensive Overview of 7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1255939-58-2)

The compound 7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1255939-58-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolopyrimidine derivative is characterized by its bromo and chloro substituents, which enhance its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in targeted cancer therapies. 7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine is often explored as a precursor in the synthesis of ATP-competitive inhibitors, a hot topic in medicinal chemistry. Its brominated and chlorinated moieties make it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing complex bioactive molecules.

The compound's pyrrolopyrimidine core is structurally analogous to purine bases, enabling it to interact with biological targets like protein kinases and G-protein-coupled receptors (GPCRs). This similarity has led to its inclusion in high-throughput screening libraries, addressing frequent queries about fragment-based drug design (FBDD). Moreover, its methyl group at the 5-position enhances metabolic stability, a key consideration in pharmacokinetic optimization—a trending subject in drug development forums.

From a synthetic chemistry perspective, CAS No. 1255939-58-2 is valued for its compatibility with modern green chemistry protocols. Researchers investigating microwave-assisted synthesis or flow chemistry often reference this compound due to its predictable reactivity under controlled conditions. These methodologies align with the growing emphasis on sustainable chemical processes, a frequently searched topic in AI-driven literature analysis tools.

In agrochemical applications, 7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine has been studied for its potential as a plant growth regulator or pesticide intermediate. Its halogenated structure contributes to bioactivity against pests while maintaining low environmental persistence—a balance highly sought after in crop protection research. This dual utility in pharma and agro sectors makes it a recurring keyword in interdisciplinary scientific discussions.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, techniques commonly queried by quality control professionals. Recent publications highlight its crystalline properties, relevant to cocrystal engineering—an emerging field addressing solubility challenges in drug formulations. Such details cater to audiences searching for solid-state chemistry insights.

As patent landscapes evolve, 1255939-58-2 appears in claims related to JAK/STAT pathway inhibitors and TLR modulators, reflecting its therapeutic versatility. These associations respond to frequent searches about immunomodulatory compounds in autoimmune disease research. The compound's structure-activity relationship (SAR) data is often curated in cheminformatics databases, another area of high user interest in computational chemistry circles.

Supply chain professionals frequently inquire about the commercial availability of 7-Bromo-4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine. Major suppliers list it under building blocks for drug discovery, with purity grades ranging from 95% to 99%, meeting diverse research needs. This aligns with SEO trends showing increased searches for high-purity heterocycles and custom synthesis services.

In summary, CAS No. 1255939-58-2 represents a multifaceted tool for researchers exploring medicinal chemistry, agrochemical innovation, and synthetic methodology development. Its recurring presence in scientific literature and patent filings underscores its relevance to contemporary challenges in life sciences—making it a compound worthy of continued investigation across multiple disciplines.